Cas no 2092238-06-5 (1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one)

• Product name: 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one
• CAS No: 2092238-06-5
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5721612
• PubChem ID: 121200608

1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3-hydroxypyrrolidine-1-carbonyl)thiophen-2-yl]ethanone
• 2092238-06-5
• F1907-3930
• AKOS026708473
• 1-(5-(3-hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one
• Ethanone, 1-[5-[(3-hydroxy-1-pyrrolidinyl)carbonyl]-2-thienyl]-
• 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one

• Inchi： 1S/C11H13NO3S/c1-7(13)9-2-3-10(16-9)11(15)12-5-4-8(14)6-12/h2-3,8,14H,4-6H2,1H3
• InChI Key： FWHUSZXVNYHTNO-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(N1CCC(C1)O)=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 470.3±45.0 °C(Predicted)
• pka: 14.44±0.20(Predicted)

Additional information on 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one

1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2092238-06-5, known as 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a pyrrolidine moiety, and a ketone group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the thiophene ring in this compound provides a rigid framework that can enhance molecular stability and bioavailability. Additionally, the 3-hydroxypyrrolidine group introduces hydrophilic properties, which may improve the compound's solubility and interactions with biological systems.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of this molecule as a scaffold for attaching therapeutic agents, leveraging its ability to penetrate cellular membranes efficiently. This property has been validated through in vitro experiments, where the compound demonstrated enhanced delivery of payloads to specific cellular compartments.

The synthesis of 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring through cyclization reactions and the subsequent attachment of the pyrrolidine and ketone groups. Recent optimizations have focused on improving yield and purity, making this compound more accessible for large-scale production.

From a pharmacological perspective, this compound has shown promising activity in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophage cells.

Furthermore, the ketone group in this molecule plays a critical role in its reactivity and biological activity. It has been shown to participate in various enzymatic reactions, including those involving aldolase enzymes, which are implicated in metabolic pathways. This feature underscores the potential of this compound as a lead molecule for developing novel therapeutic agents targeting metabolic disorders.

In terms of structural analysis, computational studies have provided insights into the electronic properties and conformational flexibility of this compound. These studies have revealed that the molecule adopts a planar conformation around the thiophene ring, which may facilitate interactions with biological targets such as receptors and enzymes.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a component in combination therapies. Its ability to synergize with other bioactive molecules has been demonstrated in preliminary studies, suggesting that it could be used as an adjunctive agent to enhance treatment efficacy while minimizing adverse effects.

In conclusion, 1-(5-(3-Hydroxypyrrolidine-1-carbonyl)thiophen-2-yl)ethan-1-one represents a significant advancement in organic chemistry with promising applications in drug development. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.